Cas no 109350-13-2 (Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-)
109350-13-2 structure
Product Name:Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-
CAS No:109350-13-2
MF:C17H30O6
MW:330.416506290436
CID:153329
Update Time:2024-01-25
Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)- Chemical and Physical Properties
Names and Identifiers
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- Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-
- 1,2-Diacetyl-3-decanoylglycerol
- 2,3-diacetyloxypropyl decanoate
- Dic2OCOC9
- Decanoic acid, 2,3-bis(acetyloxy)propyl ester
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- Inchi: 1S/C17H30O6/c1-4-5-6-7-8-9-10-11-17(20)22-13-16(23-15(3)19)12-21-14(2)18/h16H,4-13H2,1-3H3
- InChI Key: IFKLBBIPFXRVBR-UHFFFAOYSA-N
- SMILES: C(OCC(OC(C)=O)COC(C)=O)(=O)CCCCCCCCC
Computed Properties
- Exact Mass: 330.2043
- Monoisotopic Mass: 330.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
Experimental Properties
- Density: 1.032
- Boiling Point: 372°C at 760 mmHg
- Flash Point: 156.8°C
- Refractive Index: 1.45
- PSA: 78.9
Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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